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Compound of Interest

Compound Name: 5-Methylaminouracil

CAS No.: 7577-92-6

Cat. No.: B1585227

Get Quote

Executive Summary
5-Methylaminouracil (5-MAU) represents a critical scaffold in the study of modified

nucleobases. Structurally distinct from Thymine (5-methyluracil) and 5-aminouracil, this

compound features a secondary amine at the C5 position, introducing unique electronic donor

properties that influence base-pairing fidelity and tautomeric equilibrium.

This guide provides a rigorous technical breakdown of the spectroscopic data required to

identify and characterize 5-MAU. It synthesizes experimental protocols with theoretical

grounding to assist researchers in drug development and RNA modification studies.

Molecular Architecture & Tautomerism
The physicochemical behavior of 5-MAU is defined by its capacity for tautomerization. While

the diketo-amino form is thermodynamically dominant in aqueous solution, the electron-

donating methylamino group at C5 destabilizes the ring electron density compared to uracil,

potentially increasing the lifetime of rare enolic tautomers.
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Tautomeric Equilibrium Visualization
The following diagram illustrates the primary diketo form and the accessible minor tautomers

relevant to spectroscopic analysis.

Diketo-Amino Form
(Dominant in Aqueous)

4-Enol Form
(Minor)

Proton Shift N3->O4

2-Enol Form
(Rare)

Proton Shift N1->O2

5-Imino Form
(Theoretical)

Exocyclic Taut.

Click to download full resolution via product page

Figure 1: Tautomeric landscape of 5-Methylaminouracil. The diketo-amino form is the

reference standard for NMR and UV characterization.

Synthesis & Purification Protocol
To ensure spectroscopic integrity, 5-MAU must be free of its common precursor, 5-bromouracil.

The following protocol outlines a standard nucleophilic aromatic substitution pathway.

Reaction Principle:

Step-by-Step Workflow
Reagents: Suspend 5-bromouracil (10 mmol) in aqueous methylamine (40% w/v, 50 mL).

Reaction: Heat in a sealed pressure tube at 90°C for 12–16 hours. The bromine atom at C5

is activated for nucleophilic attack by the adjacent carbonyls.

Workup: Cool to room temperature. Concentrate in vacuo to remove excess methylamine.
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Crystallization: Recrystallize from water/ethanol (9:1). 5-MAU typically precipitates as white

needles.

Validation: Check for the absence of the C5-Br isotopic pattern in Mass Spec (approx. 1:1

ratio of M/M+2).

Spectroscopic Characterization
A. UV-Visible Spectroscopy
The introduction of the auxochromic methylamino group causes a bathochromic (red) shift

relative to uracil.

Solvent: Water (pH 7.0)

: 264–268 nm

Extinction Coefficient (

): ~8,500 L·mol⁻¹·cm⁻¹

pH Dependence:

Acidic (pH 1-2): Protonation of the amino group eliminates the n

* contribution, shifting

closer to uracil (~260 nm).

Basic (pH > 10): Deprotonation of N3-H leads to a significant bathochromic shift (~285

nm).

B. Nuclear Magnetic Resonance (NMR)
NMR is the definitive method for structural confirmation. The absence of the C5 proton and the

presence of the methylamino signals are diagnostic.

Table 1: 1H NMR Data (500 MHz, DMSO-d6)
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Position

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment

NH-1 11.05 Broad Singlet 1H
Pyrimidine Ring

NH

NH-3 10.80 Broad Singlet 1H
Pyrimidine Ring

NH

H-6 7.15 Singlet 1H
Vinylic Proton

(C6)

NH-5 4.80 Broad/Multiplet 1H
Exocyclic Amine

NH

CH3 2.65
Doublet (

Hz)
3H N-Methyl Group

Note: The N-Methyl doublet collapses to a singlet if D₂O exchange is performed, confirming the

coupling to the labile NH proton.

C. Infrared Spectroscopy (FT-IR)
The spectrum is dominated by the carbonyl and amine stretching vibrations.

3350–3450 cm⁻¹: N-H stretching (primary/secondary amines and ring NH).

2800–2950 cm⁻¹: C-H stretching (Methyl group).

1650–1720 cm⁻¹: C=O stretching (Strong, broad doublet characteristic of uracil C2/C4

carbonyls).

1610–1640 cm⁻¹: C=C stretching (Ring unsaturation).

D. Mass Spectrometry (ESI-MS)
Molecular Formula: C₅H₇N₃O₂
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Exact Mass: 141.05 g/mol

Observed [M+H]⁺: 142.06 m/z

Fragmentation:

m/z 142

125: Loss of NH₃/CH₃ (Deamination/Demethylation).

m/z 142

99: Ring opening/Retro-Diels-Alder (Loss of HNCO).

Comparative Data Analysis
To validate your sample, compare the shifts against known analogs. 5-MAU should lie

electronically between 5-Aminouracil and Thymine.

Table 2: Comparative Electronic Properties

Compound
Substituent
(C5)

Electronic
Effect (pH 7)

C6-H NMR
Shift

Uracil -H Reference 259 nm 7.53 ppm

Thymine -CH₃
Weak Donor

(Inductive)
264 nm 7.25 ppm

5-Aminouracil -NH₂
Strong Donor

(Resonance)
263 nm 7.02 ppm

5-MAU -NHCH₃
Strong Donor +

Steric
266 nm 7.15 ppm

Characterization Workflow Diagram
The following Graphviz diagram outlines the logical decision tree for validating the identity of 5-
Methylaminouracil during synthesis or isolation.
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Figure 2: Analytical decision matrix for the validation of 5-Methylaminouracil.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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